Cas no 942311-35-5 (Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel)

• Product Name: Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel
• CAS No: 942311-35-5
• MF: C₁₄H₃₂N₂NiO₂
• MW: 319.109485626221
• CID: 4669161
• Update Time: 2025-05-28

Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel Chemical and Physical Properties

Names and Identifiers

• Bis(dimethylamino-2-methyl-2-butoxo)nickel
• -2-butoxo)nickeL
• Nickel(II) 1-dimethylamino-2-methyl-2-butoxide
• Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel

• Inchi： 1S/2C7H16NO.Ni/c2*1-7(2,9)5-6-8(3)4;/h2*5-6H2,1-4H3;/q2*-1;+2
• InChI Key： SKZHMESJKNUMSK-UHFFFAOYSA-N
• SMILES： [Ni](OC(C)(CCN(C)C)C)OC(C)(CCN(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel

Recent Advances in the Study of Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel (CAS: 942311-35-5)

Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel (CAS: 942311-35-5) is a nickel-based coordination compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has been explored for its potential applications in catalysis, material science, and medicinal chemistry. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its biological activity, making it a promising candidate for various industrial and therapeutic applications.

The synthesis of Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel typically involves the reaction of nickel salts with the corresponding amino alcohol ligand under controlled conditions. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, which is critical for its application in sensitive chemical and biological systems. Researchers have also investigated the influence of reaction parameters, such as temperature, solvent, and stoichiometry, on the formation and stability of the compound, providing valuable insights for scalable production.

In the realm of catalysis, Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel has demonstrated remarkable efficiency in facilitating various organic transformations, including cross-coupling reactions and hydrogenation processes. Its ability to act as a Lewis acid catalyst has been particularly noteworthy, with studies highlighting its role in enhancing reaction rates and selectivity. These catalytic properties are attributed to the electronic configuration of the nickel center and the steric effects imposed by the ligand framework, which together create an optimal environment for substrate activation.

From a medicinal chemistry perspective, preliminary investigations have explored the potential of Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel as an antimicrobial and anticancer agent. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains and cancer cell lines, suggesting its possible utility in developing new therapeutic agents. However, further research is needed to fully understand its pharmacokinetics, toxicity profile, and mechanism of action in biological systems. These studies are essential for translating laboratory findings into clinically relevant applications.

In conclusion, Bis[1-(dimethylamino)-2-methyl-2-butanolato]nickel (CAS: 942311-35-5) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications underscore the importance of continued investigation into its synthesis, reactivity, and biological activity. Future research efforts should aim to address existing knowledge gaps and explore novel applications, thereby maximizing the potential of this compound in both industrial and therapeutic contexts.